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Compound of Interest

Compound Name: 2-Methoxy-5-methylbenzoic acid

Cat. No.: B1297826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazards associated with

2-Methoxy-5-methylbenzoic acid. The information is compiled from various safety data

sheets and toxicological databases to guide researchers, scientists, and drug development

professionals in the safe handling and use of this compound.

Chemical and Physical Properties
Property Value Reference

CAS Number 25045-36-7 [1]

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1]

Appearance Solid [2]

log Pow 2.6 (estimated) [1]

Toxicological Data
Quantitative toxicological data for 2-Methoxy-5-methylbenzoic acid is limited. However, data

for the closely related compound, 2-Methoxybenzoic acid, provides a basis for assessing its

potential toxicity.
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Acute Toxicity

Endpoint Species Route Value
Classificati
on

Reference

LD50 Rat Oral

>2000 mg/kg

(for 2-

Methoxybenz

oic acid)

Harmful if

swallowed

(Category 4)

[3][4]

LD50 Rabbit Dermal
No data

available
-

LC50 Rat Inhalation
No data

available
-

Irritation and Sensitization

Endpoint Result Classification Reference

Skin Irritation Causes skin irritation Category 2 [2][5]

Eye Irritation
Causes serious eye

irritation
Category 2A [2][5]

Respiratory Irritation
May cause respiratory

irritation
STOT SE 3 [5]

Skin Sensitization
Not classified as a

skin sensitizer
- [5]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Methoxy-5-methylbenzoic acid is classified as follows:
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed
GHS07

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
GHS07

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
GHS07

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
GHS07

Experimental Protocols
The following are summaries of the standardized OECD guidelines for assessing the acute

toxicity and irritation potential of a chemical substance.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is a stepwise procedure using a reduced number of animals to classify a

substance into a toxicity category.[6][7][8][9]
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Start: Select starting dose level
(e.g., 300 mg/kg) Dose 3 female rats Observe for mortality and clinical signs

(up to 14 days) Mortality? Stop: Classify as Toxic 2/3 or 3/3 die

Dose 3 more rats at a lower dose level
 1/3 dies

Dose 3 more rats at a higher dose level

 0/3 die

Stop: Classify as Non-Toxic or
Harmful

 If no mortality at highest dose

Click to download full resolution via product page

Figure 1: Workflow for OECD Guideline 423 - Acute Toxic Class Method.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This test evaluates the potential of a substance to cause skin irritation or corrosion after a

single application.[10][11][12][13][14]

Start: Single albino rabbit Apply 0.5 g or 0.5 mL of substance
to a small patch of shaved skin

Cover with a semi-occlusive dressing
for 4 hours

Remove dressing and observe skin
at 1, 24, 48, and 72 hours Score for erythema and edema Corrosive or severe irritation?

Stop test and classifyYes

If no severe effects, use up to 2
more animals for confirmation

No
Classify based on mean scores

and reversibility of effects

Click to download full resolution via product page

Figure 2: Workflow for OECD Guideline 404 - Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion - OECD Guideline 405
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This test assesses the potential of a substance to cause eye irritation or corrosion upon a

single instillation.[15][16][17][18][19]

Start: Single albino rabbit Instill 0.1 mL or 0.1 g of substance
into the conjunctival sac of one eye Examine eyes at 1, 24, 48, and 72 hours Score lesions of cornea, iris, and conjunctiva Corrosive or severe irritation?

Stop test and classifyYes

If no severe effects, use up to 2
more animals for confirmation

No
Classify based on scores and

reversibility of effects

Click to download full resolution via product page

Figure 3: Workflow for OECD Guideline 405 - Acute Eye Irritation Test.

Potential Signaling Pathways and Mechanisms of
Toxicity
Specific mechanistic studies on 2-Methoxy-5-methylbenzoic acid are not readily available.

However, the skin irritation potential of organic acids is generally understood to involve the

following pathways.[20][21][22][23]

Generalized Mechanism of Skin Irritation by Organic
Acids
Organic acids can penetrate the stratum corneum and disrupt the skin barrier, leading to an

inflammatory response.[20][21]
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Epidermis

2-Methoxy-5-methylbenzoic Acid
(Organic Acid)

Stratum Corneum

Disruption of Skin Barrier
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Penetration

Keratinocytes

Release of Pro-inflammatory Cytokines
(e.g., IL-1α, TNF-α)

ActivationIncreased Permeability

Inflammatory Cascade

Clinical Symptoms:
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Edema (Swelling)
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Figure 4: Generalized signaling pathway for skin irritation by organic acids.

Environmental Hazards
Ecotoxicological data for 2-Methoxy-5-methylbenzoic acid is not available. The following data

for the related compound 2-Methoxybenzoic acid can be used for a preliminary assessment.
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Endpoint Species Duration Value Reference

LC50 (Fish)

Pimephales

promelas

(fathead minnow)

96 h 360 mg/L [3]

EC50 (Aquatic

Invertebrates)

Daphnia magna

(water flea)
48 h 85.1 mg/L [3]

ErC50 (Algae)
Desmodesmus

subspicatus
72 h 78.8 mg/L [3]

There is no specific information available regarding the biodegradation or bioaccumulation

potential of 2-Methoxy-5-methylbenzoic acid.

Safe Handling and Storage
Handling: Handle in accordance with good industrial hygiene and safety procedures.[5] Avoid

contact with skin and eyes.[5] Do not breathe dust, mist, or spray.[5] Use only in a well-

ventilated area.[5]

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses.[5]

Skin Protection: Wear protective gloves and clothing.[5]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[5]

First Aid Measures
Inhalation: Move person to fresh air. If not breathing, give artificial respiration. Get medical

attention.[5]

Skin Contact: Wash with plenty of soap and water. Get medical advice/attention if irritation

occurs.[5]
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Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Get medical advice/attention.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical advice/attention.[5]

Fire and Reactivity Hazards
Flammability: Not classified as flammable.[5]

Reactivity: The product is stable under normal handling and storage conditions.[5]

Incompatible Materials: Strong bases, Strong oxidizing agents.[5]

Hazardous Decomposition Products: Under normal conditions of storage and use,

hazardous decomposition products should not be produced. In case of fire, thermal

decomposition may generate carbon oxides.[5]

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety analysis. Users should consult the original Safety Data Sheets (SDS) and

other relevant literature before handling this chemical. All personnel handling this substance

should be adequately trained in safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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